2-(2-methoxy-5-methyl-N-methylsulfonylanilino)acetamide

• IUPAC Name: 2-(2-methoxy-5-methyl-N-methylsulfonylanilino)acetamide
• InChI: InChI=1S/C11H16N2O4S/c1-8-4-5-10(17-2)9(6-8)13(7-11(12)14)18(3,15)16/h4-6H,7H2,1-3H3,(H2,12,14)
• InChI Key: QHKMIYYALDEWLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)N(CC(=O)N)S(=O)(=O)C
• Molecular Formula: C11H16N2O4S
• Molecular Weight: 272.32 g/mol

Description

2-(2-methoxy-5-methyl-N-methylsulfonylanilino)acetamide is an organic compound with a complex structure that includes a methoxy group, a methyl group, and a methylsulfonyl group attached to an aniline ring, which is further connected to an acetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-methoxy-5-methyl-N-methylsulfonylanilino)acetamide typically involves multiple steps. One common route includes the following steps:

Nitration: The starting material, 2-methoxy-5-methylaniline, undergoes nitration to introduce a nitro group.

Reduction: The nitro group is then reduced to an amine group.

Sulfonylation: The amine group is sulfonylated using a sulfonyl chloride reagent to introduce the methylsulfonyl group.

Acetylation: Finally, the sulfonylated aniline is acetylated with acetic anhydride to form the acetamide derivative.

Industrial Production Methods

Industrial production of this compound may involve similar steps but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the process.

Chemical Reactions Analysis

Types of Reactions

2-(2-methoxy-5-methyl-N-methylsulfonylanilino)acetamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group.

Reduction: The sulfonyl group can be reduced to a sulfide.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) can be employed.

Major Products

Oxidation: Formation of 2-(2-hydroxy-5-methyl-N-methylsulfonylanilino)acetamide.

Reduction: Formation of 2-(2-methoxy-5-methyl-N-methylsulfanylanilino)acetamide.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(2-methoxy-5-methyl-N-methylsulfonylanilino)acetamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-methoxy-5-methyl-N-methylsulfonylanilino)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. These interactions can lead to changes in cellular pathways and physiological responses.

Comparison with Similar Compounds

Similar Compounds

2-methoxy-5-sulfamoylbenzoate: A related compound with similar functional groups but different structural arrangement.

N-(4-methoxybenzyl)-2-(2-methoxy-5-methyl(methylsulfonyl)anilino)acetamide: Another derivative with a similar core structure but different substituents.

Uniqueness

2-(2-methoxy-5-methyl-N-methylsulfonylanilino)acetamide is unique due to its specific combination of functional groups and structural features, which confer distinct chemical reactivity and biological activity. This uniqueness makes it a valuable compound for research and potential therapeutic applications.